Cas no 675149-54-9 ( )

  structure
  structure
Product Name: 
CAS No:675149-54-9
MF:C8H12N2O4
MW:200.191882133484
CID:879585
PubChem ID:23076524
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid,3-(methoxymethoxy)-,ethylester(9CI)
    • 3-(methoxymethoxy)-1H-Pyrazole-4-carboxylic acid ethyl ester
    • SCHEMBL4854023
    • FT-0768260
    • ethyl 5-(methoxymethoxy)-1H-pyrazole-4-carboxylate
    • CPMKZJRAWAYBOD-UHFFFAOYSA-N
    • 675149-54-9
    • ethyl 3-(methoxymethoxy)-1H-pyrazole-4-carboxylate
    •  
    • Inchi: 1S/C8H12N2O4/c1-3-13-8(11)6-4-9-10-7(6)14-5-12-2/h4H,3,5H2,1-2H3,(H,9,10)
    • InChI Key: CPMKZJRAWAYBOD-UHFFFAOYSA-N
    • SMILES: O(COC)C1=C(C(=O)OCC)C=NN1

Computed Properties

  • Exact Mass: 200.08000
  • Monoisotopic Mass: 200.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 73.4Ų

Experimental Properties

  • PSA: 73.44000
  • LogP: 0.56910
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent